6-(3-Chloro-4-methylphenyl)-2-(2-methoxyethyl)-4,7-dimethylpurino[7,8-a]imidazole-1,3-dione

• IUPAC Name: 6-(3-chloro-4-methylphenyl)-2-(2-methoxyethyl)-4,7-dimethylpurino[7,8-a]imidazole-1,3-dione
• InChI: InChI=1S/C19H20ClN5O3/c1-11-5-6-13(9-14(11)20)25-12(2)10-24-15-16(21-18(24)25)22(3)19(27)23(17(15)26)7-8-28-4/h5-6,9-10H,7-8H2,1-4H3
• InChI Key: SUPPKPIFGNFMTL-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=C(C=C1)N2C(=CN3C2=NC4=C3C(=O)N(C(=O)N4C)CCOC)C)Cl
• Molecular Formula: C19H20ClN5O3
• Molecular Weight: 401.8 g/mol

Description

6-(3-Chloro-4-methylphenyl)-2-(2-methoxyethyl)-4,7-dimethylpurino[7,8-a]imidazole-1,3-dione is a useful research compound. Its molecular formula is C19H20ClN5O3 and its molecular weight is 401.85. The purity is usually 95%.
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Scientific Research Applications

Structural Characterization and Synthesis

Research on imidazole derivatives, such as the study by Nath and Baruah (2012), delves into the structural characterization of imidazole-containing bisphenols and their salts with various acids. The study emphasizes the role of electrostatic and hydrogen-bonded interactions in the crystal packing of these compounds, suggesting potential for diverse applications in materials science and supramolecular chemistry Bhaskar Nath, J. Baruah, (2012).

Antimicrobial and Antiproliferative Activities

Thomas et al. (2018) reported on the synthesis and characterization of two imidazole derivatives with notable antimicrobial activity against both gram-positive and gram-negative bacteria. This study showcases the potential of imidazole derivatives in developing new antimicrobial agents Renjith Thomas, Mossaraf Hossain, Y. Mary, K. S. Resmi, Stevan Armaković, S. Armaković, A. Nanda, V. Ranjan, G. Vijayakumar, C. V. Alsenoy, (2018).

Molecular Docking and Reactivity Studies

The reactivity and binding properties of imidazole derivatives are further explored through computational studies, as seen in the work by Mary et al. (2020), which combines vibrational spectroscopy, molecular docking, and quantum descriptors to evaluate the anti-tuberculosis potential of bifonazole derivatives. Such studies contribute to our understanding of the molecular basis of drug action and can guide the development of targeted therapies Y. Mary, Y. Mary, G. Serdaroğlu, B. Sarojini, (2020).